A novel method to quantify 1,4-dioxane in finished cleaning products using headspace gas chromatograph with mass spectrometry (HS GC/MS), single ion monitoring, and a fully deuterated internal standard has been developed. The method generates very linear calibration curves with a R2 of at least 0.99, excellent accuracy with spike/recovery of 97%–102%, and effective precision of 1%–7%RSD for different cleaning products. The method also produces an instrument limit of quantitation (LOQ) of <20 ppb, and sample LOQ of <100 ppb. The method robustness was demonstrated with a ten-lab round-robin exercise that showed that even with some unexpected deviations from the method, excellent analytical results were obtained from the different labs. This new method will be valuable to evaluate consumer products impacted by government regulation to limit 1,4-dioxane concentrations in complex matrices.

Microemulsification and blending are two viscosity-modifying techniques of vegetable oils for direct use with diesel engine. In this study, alcohol blends are mixtures of ethanol, diesel, and palm-oil biodiesel while microemulsion biofuels are thermodynamically stable, clear, and single-phase mixtures of diesel, palm oil, and ethanol stabilized by surfactants and cosurfactants. Although there are many studies on biofuels lately, there is limited research on using biodiesel as a surfactant in microemulsion formulations and applied on engine performance at different engine loads. Therefore, the objectives are to investigate phase stability and fuel properties of formulated biofuels (various blends and microemulsions), to determine the engine performance at different engine loads (no load, and from 0.5 to 2.0 kW), and to estimate laboratory-scale cost of the selected biofuels compared to diesel and biodiesel. The results showed that phase stability and fuel properties of selected microemulsion biofuels are comparable to diesel and biodiesel. These microemulsion biofuels can be applied to the diesel engine at different loads while diesel-ethanol blends and palm-oil-biodiesel-ethanol blends cannot be. It was found that the energy efficiencies of the system using microemulsion biofuels were slightly lower than the average energy efficiency of diesel engine. From this study, it can be summarized that microemulsion biofuels can be formulated using palm-oil biodiesel (palm-oil methyl ester) as a bio-based surfactant and they can be considered as environmentally-friendly alternatives to diesel and biodiesel. However, cost considerations showed that the raw materials should be locally available to reduce additional costs of microemulsion biofuels.

Aqueous solutions of vesicle-forming lipids mixed with micelle-forming copolymers may result in stabilized and biocompatible aggregates. Differential scanning calorimetry (DSC) and dynamic light scattering (DLS) techniques were used here to investigate the effects of the nonionic triblock copolymer Pluronic F127 (F127) on the thermal behavior, structural changes, and hydrodynamic size of cationic vesicles from dioctadecyldimethylammonium chloride (DODAC), dioctadecyldimethylammonium bromide (DODAB), and didodecyldimethylammonium bromide (DDAB) in aqueous dispersion. The DSC thermograms indicate that upon the addition of up to 5.0 mM F127, a vesicle-to-micelle transition occurs in three stages. First, there is a predominance of lipid-F127 mixed vesicles, followed by the co-existence of mixed vesicles and micelles, and finally, the system is dominated by mixed micelles. DLS results reveal that with the addition of F127 to the lipid dispersions, the size of the assembled structures tends to decrease, also indicating structural changes of vesicles to micelles. These results indicate that the borders between these stages depend on the lipid chain length and counterion type.

Fundamental physical chemical properties of a monolayer film comprised of the chiral, photopolymerizable phospholipid 1,2-bis(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine (Diyne PC) and the impact of a model perfluorocarbon, perfluorotetradecanoic acid (PF), on these film properties have been investigated, both with and without UV photopolymerization. Enantiomerically pure Diyne PC formed compact, stable monolayers at the air-water interface, exhibited typical phospholipid phase transitions in surface pressure-area isotherms and yielded micron-scale, linear domains upon film compression. Photopolymerized films were significantly more expanded in comparison with the unpolymerized films and the resulting domains had a spiral morphology with a strongly preferred spiral direction. Mixing Diyne PC with PF altered the isotherm behavior, with the principal effects being a significant reduction in the plateau region associated with the characteristic LE-LC phase transition and no larger-scale spiral domain formation in the monolayers of the mixed films. Results are discussed in the context of interactions between the two different film components and the tendency of perfluorinated surfactants to disperse condensed phase regions of phospholipid-based monolayer films. Overall, the tendency of PF to disperse condensed regions of the film makes patterning of films in mixed phospholipid-perfluorocarbon monolayers particularly difficult.

The purpose of this work was the development of an alternative ocular tetrahydrozoline hydrochloride (THZ) microemulsion for the management of allergic conjunctivitis. Pseudo-ternary phase diagrams were used to produce the microemulsions. For the formulation of the microemulsions, isopropyl myristate was selected as oil. Furthermore, various surfactants were applied for the determination of their suitability; ME-1 and ME-4 were developed using Sorbitan monolaurate 80 and Polysorbate 80, for ME-2 and ME-5 Sorbitan monolaurate 80 and macrogolglycerol ricinoleate while for ME-3 and ME-6 Sorbitan monolaurate 80 and Polysorbate 20. For ME-1, ME-2, and ME-3 propylene glycol and ethanol, for ME-4, ME-5, and ME-6 ethanol and polyethylene glycol were used as co-surfactants. Various characterization parameters of microemulsions were evaluated such as droplet size, conductivity, zeta potential, viscosity, and pH. In addition, the drug release, stability, sterility, safety, ex vivo, and in vivo experiments were studied. The characterization showed that the formulations can act as suitable carriers for eye application. In addition, it was revealed that microemulsions were found stable and sterile. The formulations released the drug in a sustained manner. Ex vivo diffusion studies exhibited that the microemulsions can be used for topical delivery to the eye. Assessment of in vitro ocular irritation was conducted by an in vivo prediction model, EpiOcular™ eye irritation test. Based on the in vivo studies, the chosen ideal microemulsion showed longer contact time to the cornea than the commercial product. Moreover, the developed ocular carrier was found to be safe from the viewpoint of in vitro ocular irritancy and mutagenicity. In conclusion, according to characterization results, the THZ microemulsions can act as a hopeful approach for topical eye application.

The synthesis of sulfobetaine surfactants and their application in tertiary oil recovery (TOR) are summarized in this paper. The synthesis of sulfobetaine surfactants was classified into three categories of single hydrophobic chain sulfobetaine surfactants, double hydrophobic chain sulfobetaine surfactants and Gemini sulfobetaine surfactants for review. Their application in TOR was classified into surfactant flooding, microemulsion flooding, surfactant/polymer (SP) flooding and foam flooding for review. The sulfonated betaine surfactants have good temperature resistance and salt tolerance, low critical micelle concentration (cmc) and surface tension corresponding to critical micelle concentration (γcmc), good foaming properties and wettability, low absorption, ultralow interfacial tension of oil/water, and excellent compatibility with other surfactants and polymers. Sulfobetaine surfactants with ethoxyl structures, hydroxyl and unsaturated bonds, and Gemini sulfobetaine surfactants will become an important direction for tertiary oil recovery because they have better interfacial activity in high-temperature (≥90°C) and high-salinity (≥104 mg/L) reservoirs. Some problems existing in the synthesis and practical application were also reviewed.

Dynamic conductivity measurements proved to be an effective and rapid method to determine the optimal experimental conditions for a salinity-induced phase-inversion from surfactant/oil/water (SOW) systems consisting of nonionic surfactants, more specifically alcohol ethoxylates. This emerging methodology can be used as a rapid screening tool to determine the impact of alcohol ethoxylate surfactants in a SOW solution and was demonstrated to be not only repeatable, but highly comparable to the traditional static method, in which the solutions are added to flat bottom tubes and allowed to equilibrate at a given temperature for extended time periods. Given a set of experimental conditions (oil-type, temperature, etc.), these dynamic salinity-induced phase-inversion (Dy-SPI) conductivity measurements can be used to determine the optimal salinity (S*) for a given surfactant at a set concentration, as well as its characteristic curvature via a series of experiments with varying oil types. Additionally, Dy-SPI was used to confirm the previously observed inverse relationship between the concentration of an alcohol ethoxylate and S* under a given set of conditions. What makes this method so unique is the amount of time (30 min to 1 h) and the simplicity of the equipment needed for these Dy-SPI conductivity measurements, allowing for a rapid screening tool for these SOW parameters.

The adsorption of a supramolecular surfactant formed by the non-covalent interactions among sodium (E)-dodec-2-ene-1-sulfonate, sodium 3-hydroxydodecane-1-sulfonate and 3-[(3-dodecanoylamidopropyl)dimethylazaniumyl]-2-hydroxypropane-1-sulfonate onto limestone under static and dynamic conditions in the presence of seawater and connate water is presented. In the static test at 70°C and atmospheric pressure, the adsorption capacity of the saturated monolayer was 8.65 mg/g for seawater and 4.05 mg/g for connate water. This behavior was associated with the increase of the critical micellar concentration from 217 ppm in seawater to 672 ppm in connate water, which is related to the capacity of the supramolecular surfactant to form complexes at high salinity and hardness. The dynamic experiment was carried out at 130°C with a pressure of 16,500 kPa, a flow rate of 90 mL/h and a dose of 2000 ppm of the surfactant. An adsorption of 0.230 mg/g was found in seawater, while a value of 0.109 mg/g was obtained in connate water, consistent with the static experiment. In addition, spontaneous imbibition experiments for connate and connate water with 2000 ppm of surfactant showed an increase in the oil recovery factor from 3% to 17% in the presence of surfactant at 100°C. It was observed that the rock changed from oil-wettable to water-wettable, indicating that the supramolecular complex retains its capability to form the monolayer on the rock surface. In contrast to the ionic and cationic conventional surfactants, the experimental evidence indicates that the surfactant preserves its properties under the extreme conditions found in mature Mexican carbonate reservoirs.

The magnetic field (MF) effects resulting from water or solution treatments are still of significant interest. However, a relatively small number of papers have been published dealing with the pure surfactant solutions alone. On the other hand, surfactants are applied in many industrial processes as well as in everyday life and are also present in different waste waters. Therefore, it seemed interesting to investigate whether some effects would appear after the MF treatment of pure aqueous surfactant solutions. In the earlier published papers after MF action the changes in water evaporation rate and the surface tension were found for both the cationic dodecyltrimethylammonium bromide (DTAB) and anionic sodium dodecyl sulfate (SDS) solutions. The gradient MF originated from three connected ring magnets inside which the solutions were placed. The objective of this paper is to study whether using the same magnets but in a different position the effects of the MF are observed. The given surfactant solution in a closed vessel was placed in an uniform MF when the magnets were in the “lying” position. The investigated solutions on the magnet surface remained for 24 h. In this paper, despite SDS and DTAB also the cationic hexadecyltrimethylammonium bromide (CTAB) and nonionic Triton X-100 solutions were applied. It appeared that in the uniform MF the surface tension of cationic and anionic surfactant solutions changes. However, larger changes were observed in the gradient MF. Generally, the changes of surface tension depend on the surfactant kind and its concentration. Stronger MF influence was found for the cationic surfactant and almost no changes were observed for nonionic Triton X-100.

Model smart detergents for fruit washing were designed. Their physicochemical and functional properties were determined, with particular emphasis on the efficiency of removing pesticide residues. The specific behavior of nonionic surfactants near the so-called cloud point was used in the design of the new smart detergent. The high performance of detergents was related to the temperature-dependent aggregation behavior of surfactants. Liquid chromatography coupled with mass spectrometry (LC–MS/MS) was used to evaluate the washing efficiency. Four types of pesticides (boscalid, acetamiprid, pyraclostrobin and pendimethalin) were applied to apples and then washed with designed detergents. Washing efficiency was evaluated based on the change in pesticide content on the apple surface. Compared to water, the model detergents were found to be more effective in removing pesticide residues, reaching values above 80%. The detergents were also evaluated for skin effects and revealed a low potential for skin irritation.